1,4,7-Triazacyclononane trihydrochloride
Overview
Description
1,4,7-Triazacyclononane trihydrochloride is an off-white to yellow crystalline powder . It is a chelate ring with six phosphate groups and six nitrogen atoms . It has been shown to behave as an irreversible oxidation catalyst for carboxylate and amine molecules .
Molecular Structure Analysis
This compound is a molecular crystal material with abundant hydrogen bonds and high-temperature dielectric switching properties . The space group of the compound is P 2 1 / n at 298 K and Rm at 403 K .Chemical Reactions Analysis
This compound can be used as a reagent to prepare nonadentate ligand, 1,4,7-tris[(6-carboxypyridin-2-yl)methyl]-1,4,7-triazacyclononane (H3tpatcn), which is used to prepare lanthanide complexes with high water solubility and rigid C 3 symmetric structures .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 238.58 . It is hygroscopic, meaning it absorbs moisture from the air .Scientific Research Applications
Catalytic Potential in Oxidation Reactions
1,4,7-Triazacyclononane derivatives have been used in synthesizing manganese complexes that exhibit catalytic potential for the oxidation of olefins, alkanes, and alcohols. These complexes, particularly dinuclear manganese ones, have shown effectiveness in catalyzing oxidation reactions with hydrogen peroxide, displaying enantioselectivity in certain cases (Romakh, Therrien, Süss-Fink, & Shul’pin, 2007).
Applications in Biomimicry and Radiopharmaceuticals
The compound has found significant applications in biomimicry and radiopharmaceuticals. Its coordination flexibility allows for the creation of radiometal-binding motifs with high stability and kinetic inertness, essential for biological inorganic chemistry and medical imaging applications (Joshi, Kubeil, Nsubuga, Singh, Gasser, & Stephan, 2018).
Selective Complexation with Metal Ions
Research indicates that 1,4,7-Triazacyclononane derivatives can selectively complex with certain metal ions, depending on their charge and ionic radius. This selectivity and the stability of these complexes highlight their potential in selective ion binding and separation processes (Bel'skii, Shcherbakov, Polikarpov, & Kabachnik, 1990).
Synthesis of Novel Derivatives
The compound's structure allows for the synthesis of novel derivatives. These derivatives are particularly relevant in biomimetic studies, allowing for the study of complex natural systems and the development of new materials and catalysts (Warden, Graham, Hearn, & Spiccia, 2001).
Potential in Radioimmunotherapy
1,4,7-Triazacyclononane derivatives have been explored for their potential in radioimmunotherapy. The complexation kinetics with Yttrium and the stability of these complexes in serum suggest their suitability for medical applications such as targeted cancer therapy (Chong, Garmestani, Ma, Milenic, Overstreet, & Brechbiel, 2002).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,4,7-Triazacyclononane trihydrochloride, also known as 1,4,7-triazonane Trihydrochloride, is a chelate ring with six phosphate groups and six nitrogen atoms . It primarily targets the respiratory system, gastrointestinal system, eyes, and skin .
Mode of Action
The compound interacts with its targets by behaving as an irreversible oxidation catalyst for carboxylate and amine molecules . It also has redox potentials in the range of -0.35 to -0.5 volts and can reversibly oxidize inorganic acids with strong electron-donating properties such as phosphoric acid, nitric acid, and sulfuric acid .
Biochemical Pathways
this compound affects the biochemical pathways related to the oxidation of carboxylate and amine molecules . The compound’s ability to reversibly oxidize inorganic acids influences various biochemical pathways, leading to downstream effects that are yet to be fully understood.
Pharmacokinetics
Its impact on bioavailability is likely significant given its role as an oxidation catalyst .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its catalytic role in the oxidation of carboxylate and amine molecules . This can lead to changes in the chemical environment of the cells, potentially affecting various cellular processes.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is hygroscopic and absorbs moisture from the air . This could potentially affect its stability and efficacy.
Biochemical Analysis
Biochemical Properties
1,4,7-Triazacyclononane trihydrochloride has been shown to behave as an irreversible oxidation catalyst for carboxylate and amine molecules . It can be used as a reagent to prepare nonadentate ligand, 1,4,7-tris[(6-carboxypyridin-2-yl)methyl]-1,4,7-triazacyclononane (H3tpatcn), which is used to prepare lanthanide complexes with high water solubility and rigid C3 symmetric structures .
Molecular Mechanism
It is known to behave as an irreversible oxidation catalyst for carboxylate and amine molecules , suggesting it may interact with these types of molecules in the cell and influence their activity.
Temporal Effects in Laboratory Settings
This compound has been characterized for its high temperature dielectric switching properties . Two endothermic peaks appeared near 369 K and 380 K and one exothermic peak appeared near 363.5 K in the DSC heating–cooling cycle test . This suggests that the compound may have different effects at different temperatures, which could influence its long-term effects on cellular function in in vitro or in vivo studies.
Properties
IUPAC Name |
1,4,7-triazonane;trihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N3.3ClH/c1-2-8-5-6-9-4-3-7-1;;;/h7-9H,1-6H2;3*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNPMVNQYFPWBKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCNCCN1.Cl.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18Cl3N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30369319 |
Source
|
| Record name | 1,4,7-Triazacyclononane trihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30369319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58966-93-1 |
Source
|
| Record name | 1,4,7-Triazacyclononane trihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30369319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4,7-Triazacyclononane trihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 1,4,7-Triazacyclononane trihydrochloride interesting for materials science applications?
A1: this compound stands out due to its switchable dielectric properties, which originate from crystal-crystal phase transitions. [] This means the material can reversibly change its dielectric constant in response to external stimuli like temperature. This characteristic makes it a promising candidate for applications like sensors, actuators, and high-frequency devices.
Q2: What causes the switchable dielectric behavior in this compound?
A2: The switchable dielectric behavior arises from structural changes within the this compound crystal lattice during phase transitions. [] While the specific molecular rearrangements require further investigation, these changes influence the material's ability to polarize under an electric field, ultimately affecting its dielectric constant. Understanding these structural changes is key to tailoring materials with specific dielectric switching properties.
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